Cas no 73647-37-7 (3-Butyn-2-ol, methanesulfonate, (2S)-)

• Product Name: 3-Butyn-2-ol, methanesulfonate, (2S)-
• CAS No: 73647-37-7
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• CID: 542166
• PubChem ID: 71404167
• Update Time: 2025-04-19

3-Butyn-2-ol, methanesulfonate, (2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, methanesulfonate, (2S)-
• Methanesulfonic acid--(2S)-but-3-yn-2-ol (1/1)
• 73647-37-7
• DTXSID30825026

• Inchi： 1S/C4H6O.CH4O3S/c1-3-4(2)5;1-5(2,3)4/h1,4-5H,2H3;1H3,(H,2,3,4)/t4-;/m0./s1
• InChI Key： JJWWLCYTKAXPMA-WCCKRBBISA-N
• SMILES： S(C)(=O)(=O)O.O[C@H](C#C)C

Computed Properties

• Exact Mass: 166.02997997g/mol
• Monoisotopic Mass: 166.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų